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Compound of Interest

Compound Name: Ethylcycloheptane
CAS No.: 13151-55-8
Cat. No.: B14725347
Get Quote
Introduction

Ethylcycloheptane (COH18) is a cycloalkane with a molecular weight of 126.24 g/mol .[1] As a
volatile organic compound (VOC), its analysis is crucial in various fields, including
environmental monitoring, fuel analysis, and chemical synthesis quality control. Gas
chromatography-mass spectrometry (GC-MS) is a powerful analytical technique ideal for the
separation, identification, and quantification of such compounds.[2] This method combines the
high separation efficiency of gas chromatography with the sensitive and specific detection
capabilities of mass spectrometry.[3][4] This application note provides a detailed protocol for
the analysis of ethylcycloheptane using GC-MS.

Data Presentation

A summary of the key quantitative data for ethylcycloheptane is presented in Table 1. This
data is essential for the identification and quantification of the analyte.

Table 1: Quantitative Data for Ethylcycloheptane

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b14725347#bc-rfq
https://www.benchchem.com/product/b14725347/docs?utm_src=pdf-body#application-note-analysis-of-ethylcycloheptane-using-gas-chromatography-mass-spectrometry-gc-ms
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylcycloheptane
https://scioninstruments.com/us/blog/sample-preparation-gc-ms/
https://m.youtube.com/watch?v=F9NUXkyIl5A
https://www.brjac.com.br/artigos/2020-V7-N27/brjac-44-2019.pdf
https://www.benchchem.com/product/b14725347/docs?utm_src=pdf-body#application-note-analysis-of-ethylcycloheptane-using-gas-chromatography-mass-spectrometry-gc-ms
https://www.benchchem.com/product/b14725347/docs?utm_src=pdf-body#application-note-analysis-of-ethylcycloheptane-using-gas-chromatography-mass-spectrometry-gc-ms
https://www.benchchem.com/product/b14725347/docs?utm_src=pdf-body#application-note-analysis-of-ethylcycloheptane-using-gas-chromatography-mass-spectrometry-gc-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14725347?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter Value Reference
Molecular Formula C9H18 --INVALID-LINK--
Molecular Weight 126.24 g/mol [1]
CAS Number 13151-55-8 [1]
Kovats Retention Index (non-

969 - 973 [1]5]

polar column)

Expected Major Mass

Fragments (m/z)

126 [M]+ (Molecular lon) General Principle
97 [M-C2H5]+ General Principle
83 [M-C3H7]+ General Principle
69 [M-C4H9]+ General Principle
55 [CAHT]+ General Principle
41 [C3H5]+ General Principle

Experimental Protocols

1. Sample Preparation (Liquid-Liquid Extraction)

This protocol is suitable for extracting ethylcycloheptane from a liquid matrix.

Materials:

Sample containing ethylcycloheptane

Hexane (GC grade)

Deionized water

Sodium chloride (analytical grade)
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Separatory funnel (250 mL)

Beakers and graduated cylinders
Anhydrous sodium sulfate

Glass vials with PTFE-lined caps (1.5 mL)[6]

Micropipettes

Procedure:

Sample Measurement: Accurately measure 50 mL of the liquid sample into a 250 mL
separatory funnel.

Salting Out (Optional): Add 5 g of sodium chloride to the sample and dissolve by gentle
shaking. This increases the ionic strength of the aqueous phase and enhances the extraction
of nonpolar compounds into the organic solvent.

Extraction: Add 25 mL of hexane to the separatory funnel.

Mixing: Stopper the funnel and shake vigorously for 2 minutes, periodically venting the
pressure by opening the stopcock.

Phase Separation: Allow the layers to separate for 10 minutes. The upper layer will be the
organic phase (hexane) containing the ethylcycloheptane.

Collection: Carefully drain the lower aqueous layer and discard. Collect the upper organic
layer in a clean, dry beaker.

Drying: Add a small amount of anhydrous sodium sulfate to the collected organic extract to
remove any residual water.

Filtration and Transfer: Filter the dried extract through a 0.22 um filter to remove any
particulate matter.[7] Transfer the final extract into a 1.5 mL glass vial for GC-MS analysis.[6]

. GC-MS Instrumentation and Parameters

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.uoguelph.ca/aac/system/files/GC-MS%20Sample%20Preparation%20Guidelines-2021.pdf
https://www.benchchem.com/product/b14725347/docs?utm_src=pdf-body#application-note-analysis-of-ethylcycloheptane-using-gas-chromatography-mass-spectrometry-gc-ms
https://www.hplcvials.com/knowledge/common-sample-preparation-techniques-for-gc-ms-analysis.html
https://www.uoguelph.ca/aac/system/files/GC-MS%20Sample%20Preparation%20Guidelines-2021.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14725347?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

The following are recommended starting parameters for the GC-MS analysis of
ethylcycloheptane. These may require optimization based on the specific instrument and
sample matrix.

Table 2: GC-MS Instrument Parameters

Gas Chromatograph (GC) Parameters

HP-5MS (30 m x 0.25 mm, 0.25 pm film

Column
thickness) or equivalent non-polar column
Carrier Gas Helium (99.999% purity)
Flow Rate 1.0 mL/min (constant flow)
Inlet Temperature 250°C
Injection Volume 1puL
Injection Mode Split (Split ratio 50:1)

Initial temperature 50°C, hold for 2 minutes,

Oven Temperature Program _ ,
ramp at 10°C/min to 200°C, hold for 5 minutes.

Mass Spectrometer (MS) Parameters

lon Source Electron lonization (EI)
lonization Energy 70 eV

Source Temperature 230°C

Quadrupole Temperature 150°C

Mass Range m/z 40-300

Scan Mode Full Scan

Mandatory Visualizations
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Caption: GC-MS workflow for ethylcycloheptane analysis.
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Caption: Proposed mass fragmentation of ethylcycloheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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